Cas no 620546-46-5 (methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)
methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(((Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
- Propanoic acid, 2-[[2,3-dihydro-3-oxo-2-(3-phenyl-2-propen-1-ylidene)-6-benzofuranyl]oxy]-, methyl ester
- methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
-
- Inchi: 1S/C21H18O5/c1-14(21(23)24-2)25-16-11-12-17-19(13-16)26-18(20(17)22)10-6-9-15-7-4-3-5-8-15/h3-14H,1-2H3
- InChI Key: OLHXEBPZAFTYPV-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(OC1C=C2OC(=CC=CC3=CC=CC=C3)C(=O)C2=CC=1)C
methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-0777-2μmol |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-5μmol |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-10μmol |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-20μmol |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-1mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-2mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-3mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-4mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-5mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0777-10mg |
methyl 2-{[(2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoate |
620546-46-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
Methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-46-5): An Overview
Methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-46-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a methyl ester derivative with a unique structural framework that includes a benzofuran moiety and a phenylpropenone unit. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The benzofuran core is a well-known heterocyclic ring system that is widely studied for its diverse biological activities. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it an attractive scaffold for drug design. The presence of the phenylpropenone unit further enhances the biological potential of the compound by introducing additional functional groups that can interact with biological targets.
Recent research has focused on the synthesis and biological evaluation of methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and subsequent esterification. The researchers demonstrated that the compound exhibited potent inhibitory activity against various cancer cell lines, including breast cancer and colon cancer cells.
In another study, the compound was evaluated for its anti-inflammatory properties. The results showed that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate could be a promising candidate for the development of anti-inflammatory drugs.
The structural complexity of this compound also makes it an interesting subject for computational studies. Molecular docking simulations have been performed to predict the binding modes and interactions of methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene}-propanoate with various protein targets. These simulations have provided valuable insights into the molecular mechanisms underlying its biological activities, which can guide further optimization and drug design efforts.
In addition to its potential therapeutic applications, methyl 2-{(2Z)-3-oxo}-propanoate has also been explored as a model compound for studying chemical reactions and synthetic methodologies. Its unique structure offers opportunities for developing new synthetic routes and catalytic systems that can be applied to other complex molecules.
The safety profile of methyl 2-{(2Z)-3-oxo}-propanoate is another important aspect that has been investigated. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further preclinical and clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.
In conclusion, methyl 2-{(2Z)-3-oxo}-propanoate (CAS No. 620546-46-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for researchers aiming to develop novel therapeutic agents. Continued research into its synthesis, biological evaluation, and safety profile will undoubtedly contribute to advancements in drug discovery and development.
620546-46-5 (methyl 2-{(2Z)-3-oxo-2-(2E)-3-phenylprop-2-en-1-ylidene-2,3-dihydro-1-benzofuran-6-yloxy}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)